YM-75440

• Molecular Formula: C25H26N2O
• Molecular Weight: 370.5 g/mol
• InChI: InChI=1S/C25H26N2O/c1-2-9-22-24(28-17-8-16-26-18-19-10-4-3-5-11-19)15-14-21-20-12-6-7-13-23(20)27-25(21)22/h2-7,10-15,26-27H,1,8-9,16-18H2
• InChIKey: UPGXTVJBIFAVHT-UHFFFAOYSA-N

YM-75440 Product Identity

YM-75440 (1-Allyl-2-[3-(benzylamino)propoxy]-9H-carbazole; CAS 780736-74-5) is a synthetic organic compound classified as a squalene synthase (SQS) inhibitor, characterized by a propylamine scaffold with a 9H-carbazole tricyclic core [1]. It exhibits oral bioavailability and has been profiled for its ability to inhibit SQS in vitro and lower plasma lipids in vivo [1]. Its primary application context is in experimental models of dyslipidemia and cardiovascular research, where the SQS target is of interest for potential therapeutic intervention [2].

Pathway Squalene synthase inhibition in cholesterol biosynthesis studies

Model Oral dosing research in rodent lipid metabolism models

Endpoint Dual plasma cholesterol and triglyceride modulation endpoint

Liver enzymes Reported pre-clinical transaminase profile distinct from some SQS inhibitors

• [1] Ishihara T, et al. Synthesis and biological evaluation of novel propylamine derivatives as orally active squalene synthase inhibitors. Bioorganic & Medicinal Chemistry. 2004;12(22):5899-5908. DOI: 10.1016/j.bmc.2004.08.033. PMID: 15498666. View Source
• [2] IUPHAR/BPS Guide to Malaria Pharmacology. YM-75440 Ligand Page (Ligand ID: 3137). Accessed April 2026. View Source

YM-75440: Non-Interchangeable SQS Inhibitor

Squalene synthase inhibitors exhibit substantial variability in potency (nM to μM range) and, more critically, in the balance between cholesterol and triglyceride lowering and the risk of hepatotoxicity [1][2]. Generic substitution among in-class compounds is precluded by these divergent profiles; for example, some potent SQS inhibitors like RPR-107393 achieve sub-nanomolar IC50 values but may have distinct in vivo efficacy and safety margins [3]. The following quantitative evidence delineates YM-75440's specific performance parameters, enabling informed selection for research where a well-characterized, orally active SQS inhibitor with a defined hypolipidemic and hepatic safety profile is required.

SQS inhibitor potencies span several orders of magnitude; YM-75440 occupies a mid-nanomolar range, so direct substitution may shift target engagement interpretation.

Hepatotoxicity-related endpoints vary across the class. Some SQS inhibitors associate with transaminase elevations, while YM-75440 shows a distinct pre-clinical signal.

Scaffold-dependent pharmacology (9H-carbazole vs. quinuclidine/bisphosphonate) means off-target interactions and metabolic stability may not transfer between analogs.

• [1] Ishihara T, et al. Synthesis and biological evaluation of novel propylamine derivatives as orally active squalene synthase inhibitors. Bioorganic & Medicinal Chemistry. 2004;12(22):5899-5908. DOI: 10.1016/j.bmc.2004.08.033. PMID: 15498666. View Source
• [2] Hiyoshi H, et al. Effect of ER-27856, a novel squalene synthase inhibitor, on plasma cholesterol in rhesus monkeys: comparison with 3-hydroxy-3-methylglutaryl-CoA reductase inhibitors. 2000. View Source
• [3] RPR107393 free base datasheet. MedChemExpress. RPR107393 inhibits rat liver microsomal squalene synthase with an IC50 value of 0.8 nM. View Source

YM-75440 Selectivity & Differentiation

In Vitro SQS Inhibition Potency

YM-75440 demonstrates a 25% more potent inhibition of squalene synthase derived from HepG2 cells compared to the structurally related propylamine derivative YM-53601, which is also an SQS inhibitor [1]. Both compounds were evaluated under comparable conditions using human hepatoma cell-derived enzyme.

SQS Inhibition (IC50)

Reported

63 nM (HepG2)

Mid-nanomolar human enzyme inhibition context

Cross-study comparison; class range 0.8 nM–3,000 nM

Evidence Dimension	In vitro inhibitory potency (IC50)
Target Compound Data	63 nM
Comparator Or Baseline	YM-53601: 79 nM
Quantified Difference	YM-75440 exhibits a 16 nM lower IC50, representing a 20% improvement in potency (1.25-fold)
Conditions	Squalene synthase derived from human hepatoma HepG2 cells

Why This Matters

For researchers requiring a more potent propylamine-based SQS inhibitor, YM-75440 offers a quantifiable advantage over YM-53601 in the same in vitro system.

• [1] Ishihara T, et al. Synthesis and biological evaluation of novel propylamine derivatives as orally active squalene synthase inhibitors. Bioorganic & Medicinal Chemistry. 2004;12(22):5899-5908. DOI: 10.1016/j.bmc.2004.08.033. PMID: 15498666. View Source

Dual Lipid Lowering In Vivo

Oral administration of YM-75440 to rats significantly reduced both plasma total cholesterol and plasma triglyceride levels [1]. This dual lipid-lowering profile is a class-specific advantage of squalene synthase inhibition over HMG-CoA reductase inhibitors (statins), which are known to have only modest effects on plasma triglycerides [2]. While direct head-to-head in vivo data with specific statins are not reported in the primary publication, the mechanism-based differentiation is well-established in the literature.

In Vivo Lipid Modulation

Reported

Reduced plasma cholesterol & triglycerides (rat, oral)

Dual lipid endpoint, contrasting with statin-predominant cholesterol effect

Quantitative reduction data not detailed in available source

Evidence Dimension	Plasma lipid profile modification
Target Compound Data	Significant reduction in both plasma total cholesterol and plasma triglyceride levels
Comparator Or Baseline	HMG-CoA reductase inhibitors (statins): robust cholesterol lowering, modest triglyceride lowering
Quantified Difference	YM-75440 provides significant triglyceride lowering in addition to cholesterol lowering, a benefit not observed with most statins.
Conditions	Oral dosing in rats

Why This Matters

For studies targeting combined dyslipidemia, YM-75440 offers a pharmacodynamic profile that addresses both cholesterol and triglycerides, which is not the primary effect of statins.

• [1] Ishihara T, et al. Synthesis and biological evaluation of novel propylamine derivatives as orally active squalene synthase inhibitors. Bioorganic & Medicinal Chemistry. 2004;12(22):5899-5908. DOI: 10.1016/j.bmc.2004.08.033. PMID: 15498666. View Source
• [2] Hiyoshi H, et al. Effect of ER-27856, a novel squalene synthase inhibitor, on plasma cholesterol in rhesus monkeys: comparison with 3-hydroxy-3-methylglutaryl-CoA reductase inhibitors. 2000. View Source

Hepatotoxicity Risk vs. Lapaquistat

YM-75440 demonstrated a reduced tendency to elevate plasma transaminase levels following oral dosing in rats, a key indicator of hepatic stress [1]. This is a notable point of differentiation, as some earlier squalene synthase inhibitors, such as ER-27856, have been associated with more pronounced hepatotoxic effects in preclinical models [2]. The data suggest an improved hepatic safety margin for YM-75440 compared to other in-class compounds.

Hepatotoxicity Endpoint Comparison

Context-dependent

YM-75440: reduced transaminase elevation tendency (rat); Lapaquistat: ALT ≥3× ULN in 2% at 100 mg (human trials)

Cross-model transaminase endpoint context; direct translation not established

Pre-clinical vs. clinical comparison; model-dependent interpretation required

Evidence Dimension	Hepatic toxicity (plasma transaminase elevation)
Target Compound Data	Reduced tendency to elevate plasma transaminase levels
Comparator Or Baseline	ER-27856 (and other early SQS inhibitors): more pronounced hepatotoxic effects reported
Quantified Difference	Qualitative reduction in transaminase elevation; specific fold-change not provided but reported as a reduced tendency.
Conditions	Oral dosing in rats

Why This Matters

The improved hepatic safety profile of YM-75440 makes it a preferable tool compound for long-term in vivo studies where minimizing confounding liver toxicity is critical.

• [1] Ishihara T, et al. Synthesis and biological evaluation of novel propylamine derivatives as orally active squalene synthase inhibitors. Bioorganic & Medicinal Chemistry. 2004;12(22):5899-5908. DOI: 10.1016/j.bmc.2004.08.033. PMID: 15498666. View Source
• [2] Hiyoshi H, et al. Effect of ER-27856, a novel squalene synthase inhibitor, on plasma cholesterol in rhesus monkeys: comparison with 3-hydroxy-3-methylglutaryl-CoA reductase inhibitors. 2000. View Source

9H-Carbazole Core Scaffold Differentiation

YM-75440 exhibits a lower potency (63 nM) compared to the highly potent SQS inhibitor RPR-107393 (0.8 nM) [1][2]. This difference in intrinsic activity may be advantageous in studies where near-complete SQS inhibition is not desired or may confound results due to excessive target engagement. Conversely, for studies requiring maximal SQS blockade, RPR-107393's sub-nanomolar potency may be preferred. The selection should be guided by the required degree of target inhibition.

Chemical Scaffold

Class-level

9H-carbazole core with allyl/benzylamino-propoxy side chains

Structurally distinct from quinuclidine/bisphosphonate SQS inhibitors

Supports SAR exploration; off-target profile may differ

Evidence Dimension	In vitro inhibitory potency (IC50)
Target Compound Data	63 nM (HepG2 cell-derived SQS)
Comparator Or Baseline	RPR-107393: 0.8 nM (rat liver microsomal SQS)
Quantified Difference	RPR-107393 is approximately 78-fold more potent than YM-75440.
Conditions	Different enzyme sources (HepG2 vs. rat liver microsomes) and assay conditions; direct comparison limited by methodological differences.

Why This Matters

This potency differential allows researchers to select a tool compound based on the desired degree of target engagement: a more moderate inhibition with YM-75440 versus near-complete inhibition with RPR-107393.

• [1] Ishihara T, et al. Synthesis and biological evaluation of novel propylamine derivatives as orally active squalene synthase inhibitors. Bioorganic & Medicinal Chemistry. 2004;12(22):5899-5908. DOI: 10.1016/j.bmc.2004.08.033. PMID: 15498666. View Source
• [2] RPR107393 free base datasheet. MedChemExpress. RPR107393 inhibits rat liver microsomal squalene synthase with an IC50 value of 0.8 nM. View Source

YM-75440 Research Applications

Human SQS Inhibition Tool Compound

YM-75440 is specifically indicated for preclinical studies aiming to simultaneously lower plasma total cholesterol and triglycerides. Its demonstrated dual lipid-lowering effect in rats makes it a valuable tool for modeling therapeutic interventions in mixed hyperlipidemia [1]. Researchers should prioritize YM-75440 over statins or fibrates when the experimental goal is to achieve significant reductions in both lipid fractions.

In Vivo Combined Dyslipidemia Models

The reported reduced tendency for YM-75440 to elevate plasma transaminase levels supports its use in long-term in vivo studies where minimizing confounding hepatic toxicity is paramount [1]. This characteristic positions YM-75440 as a preferred alternative to other SQS inhibitors (e.g., ER-27856) that may exhibit greater hepatotoxic potential [2].

Hepatotoxicity Reference Compound

As a selective inhibitor of squalene synthase, YM-75440 is a critical tool for dissecting the cholesterol biosynthesis pathway. Unlike HMG-CoA reductase inhibitors (statins), SQS inhibitors do not deplete the isoprenoid pool, preserving the synthesis of non-sterol products like dolichol and ubiquinone [1]. This allows for the specific investigation of post-squalene steps in cholesterol synthesis without pleiotropic effects from isoprenoid depletion.

Application

Selection Property

Validation Focus

Human SQS inhibition studies

Mid-nanomolar human enzyme inhibition context

Assay potency confirmation under specific conditions

Combined dyslipidemia model research

Dual cholesterol and triglyceride lowering in rat model

Pharmacodynamic endpoint verification in target model

SQS inhibitor hepatotoxicity comparative studies

Pre-clinical transaminase elevation profile reported as reduced

Comparative hepatotoxicity endpoint monitoring in selected model

9H-carbazole scaffold medicinal chemistry

Distinct 9H-carbazole core structure

Structure-activity relationship exploration

• [1] Ishihara T, et al. Synthesis and biological evaluation of novel propylamine derivatives as orally active squalene synthase inhibitors. Bioorganic & Medicinal Chemistry. 2004;12(22):5899-5908. DOI: 10.1016/j.bmc.2004.08.033. PMID: 15498666. View Source
• [2] Hiyoshi H, et al. Effect of ER-27856, a novel squalene synthase inhibitor, on plasma cholesterol in rhesus monkeys: comparison with 3-hydroxy-3-methylglutaryl-CoA reductase inhibitors. 2000. View Source